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Compound of Interest

Compound Name: (+)-Sesamolin

Cat. No.: B1680958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-Sesamolin is a naturally occurring furofuran lignan found predominantly in sesame seeds

(Sesamum indicum) and sesame oil. As a significant bioactive constituent, it has garnered

considerable interest within the scientific community for its diverse pharmacological activities,

including neuroprotective, anti-inflammatory, and anticancer properties. This technical guide

provides a comprehensive overview of the chemical structure, stereochemistry,

physicochemical properties, and relevant experimental protocols for (+)-sesamolin, intended to

serve as a valuable resource for researchers in natural product chemistry, pharmacology, and

drug development.

Chemical Structure and Stereochemistry
(+)-Sesamolin is a complex molecule characterized by a furo[3,4-c]furan ring system

substituted with two 1,3-benzodioxole moieties. The precise spatial arrangement of these

substituents is critical to its biological function.

Molecular Formula: C₂₀H₁₈O₇[1][2]

Molecular Weight: 370.35 g/mol
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IUPAC Name: 5-[[(3S,3aR,6R,6aR)-3-(1,3-benzodioxol-5-yl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-

c]furan-6-yl]oxy]-1,3-benzodioxole

CAS Number: 526-07-8

The furofuran ring system of lignans is known to possess a cis-fused configuration. The

absolute configuration of (+)-sesamolin has been determined, revealing the specific

stereochemistry at its four chiral centers. While X-ray crystallography is the definitive method

for determining absolute configuration, such data for (+)-sesamolin is not readily available in

the public domain. However, its stereochemistry has been established through other analytical

methods and comparison with related furofuran lignans.

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic properties of (+)-sesamolin is

presented below. These data are essential for its identification, characterization, and handling

in a laboratory setting.

Table 1: Physicochemical Properties of (+)-Sesamolin

Property Value Reference

Physical State White powder

Melting Point 94 °C

Specific Rotation ([α]D) +68.5° (c 0.5, CHCl₃)

Solubility

Soluble in chloroform, DMSO,

and ethyl acetate. Sparingly

soluble in ethanol. Insoluble in

water.

[1]

Table 2: Spectroscopic Data of (+)-Sesamolin
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Spectroscopy Data

¹H-NMR (CDCl₃)

δ (ppm): 6.70-6.90 (m, 6H, Ar-H), 5.95 (s, 2H,

O-CH₂-O), 5.93 (s, 2H, O-CH₂-O), 5.40 (d,

J=6.5 Hz, 1H, H-6), 4.75 (d, J=4.5 Hz, 1H, H-2),

4.20-4.30 (m, 1H, H-4α), 3.80-3.90 (m, 1H, H-

4β), 3.20-3.30 (m, 1H, H-3a), 2.80-2.90 (m, 1H,

H-6a)

¹³C-NMR (CDCl₃)

δ (ppm): 148.2, 147.9, 147.3, 146.8, 141.2,

135.5, 134.8, 119.8, 119.5, 108.2, 108.0, 106.5,

106.2, 101.2, 101.1, 87.5 (C-2), 82.1 (C-6), 71.8

(C-4), 54.5 (C-3a), 50.2 (C-6a)

Mass Spectrometry (EI-MS)
m/z (%): 370 [M]⁺ (100), 235 (25), 205 (30), 178

(45), 161 (50), 149 (80), 135 (95)

Infrared (IR) (KBr)

ν (cm⁻¹): 2890 (C-H), 1610, 1505, 1490 (C=C,

aromatic), 1250, 1190, 1040 (C-O), 930 (O-CH₂-

O)[3][4]

Experimental Protocols
Isolation and Purification of (+)-Sesamolin
(+)-Sesamolin is typically isolated from sesame oil or defatted sesame seeds. The following is

a general workflow for its purification, which can be adapted based on the starting material and

available equipment.
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Sesame Oil or Defatted Sesame Seeds

Solvent Extraction
(e.g., with n-hexane to defat, followed by ethanol or methanol)

Concentration of Crude Extract

Silica Gel Column Chromatography
(Gradient elution with hexane-ethyl acetate)

Fraction Collection and TLC Analysis

Preparative HPLC
(RP-18 column, methanol/water mobile phase)

Crystallization
(e.g., from ethanol or chloroform/petroleum ether)
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Figure 1. General workflow for the isolation and purification of (+)-sesamolin.

Detailed Methodologies:
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Extraction: Defatted sesame seed powder is extracted with methanol or ethanol at room

temperature. The resulting extract is then concentrated under reduced pressure. For sesame

oil, a liquid-liquid extraction with a polar solvent like methanol can be employed to enrich the

lignan fraction.

Column Chromatography: The crude extract is subjected to silica gel column

chromatography. A gradient elution system, typically starting with n-hexane and gradually

increasing the polarity with ethyl acetate, is used to separate the different components.

Fractions are collected and monitored by Thin Layer Chromatography (TLC) to identify those

containing sesamolin.[1]

Preparative High-Performance Liquid Chromatography (HPLC): Fractions enriched with

sesamolin are further purified by preparative HPLC.[2][5]

Column: Reversed-phase C18 (RP-18) column.[5]

Mobile Phase: An isocratic or gradient system of methanol and water is commonly used

(e.g., 70:30 v/v methanol:water).[5]

Detection: UV detector set at 290 nm.[5]

Flow Rate: Adjusted based on the column dimensions for optimal separation.

Crystallization: The purified sesamolin can be crystallized from solvents such as ethanol or a

mixture of chloroform and petroleum ether to obtain a highly pure solid product.[5]

Signaling Pathways and Mechanism of Action
(+)-Sesamolin exerts its biological effects by modulating various intracellular signaling

pathways. Key pathways identified include the JAK2/STAT3 and MAPK (p38, ERK, JNK)

pathways.

Inhibition of the JAK2/STAT3 Signaling Pathway
The Janus kinase 2 (JAK2)/Signal Transducer and Activator of Transcription 3 (STAT3)

pathway is crucial in regulating cell proliferation, differentiation, and apoptosis. Aberrant

activation of this pathway is implicated in various cancers. (+)-Sesamolin has been shown to
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inhibit the phosphorylation of both JAK2 and STAT3, thereby downregulating this signaling

cascade and leading to anti-proliferative and pro-apoptotic effects in cancer cells.
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Figure 2. Inhibition of the JAK2/STAT3 signaling pathway by (+)-sesamolin.

Modulation of the MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway, encompassing the p38, Extracellular

signal-regulated kinases (ERK), and c-Jun N-terminal kinases (JNK) cascades, is involved in

cellular responses to a variety of stimuli, including stress and growth factors. (+)-Sesamolin
has been reported to modulate the phosphorylation of these kinases, leading to both pro-

apoptotic and immunomodulatory effects depending on the cellular context. For instance, in

some cancer cells, it inhibits the phosphorylation of p38 and JNK, contributing to apoptosis.[1]

In contrast, in immune cells like Natural Killer (NK) cells, it can enhance their cytotoxic activity

by promoting the phosphorylation of p38, ERK, and JNK.
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Figure 3. Modulation of the MAPK signaling pathway by (+)-sesamolin.
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Conclusion
(+)-Sesamolin is a promising natural product with a well-defined chemical structure and

stereochemistry that underpins its diverse biological activities. This guide has provided a

detailed overview of its key chemical and physical properties, spectroscopic data, and

established protocols for its isolation and purification. Furthermore, the elucidation of its

modulatory effects on critical signaling pathways such as JAK2/STAT3 and MAPK provides a

foundation for understanding its mechanism of action and for the future development of novel

therapeutics. Further research, particularly in the areas of in vivo efficacy and safety, will be

crucial in translating the therapeutic potential of (+)-sesamolin into clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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